Cas no 1805208-70-1 (4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid)

• Product Name: 4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid
• CAS No: 1805208-70-1
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4855096
• Update Time: 2025-05-20

4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid

• Inchi： 1S/C7H5F3N2O2/c8-5(9)3-4(11)2(7(13)14)1-12-6(3)10/h1,5H,(H2,11,12)(H,13,14)
• InChI Key： UBGGNPVHYIWWLO-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C(=O)O)C=1N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid

4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid (CAS No. 1805208-70-1): A Comprehensive Overview

4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid (CAS No. 1805208-70-1) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a carboxyl group at the 5-position, enhances its versatility in drug design and material science applications.

The growing demand for fluorinated pyridine derivatives in modern chemistry is driven by their exceptional metabolic stability and bioavailability. Researchers frequently search for terms like "4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid uses" or "CAS 1805208-70-1 synthesis", reflecting the compound's relevance in medicinal chemistry. Its role in developing kinase inhibitors and antimicrobial agents aligns with current trends in targeted drug discovery and antibiotic resistance research.

From a structural perspective, the presence of both amino and carboxylic acid functional groups in 4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid enables diverse chemical modifications. This adaptability makes it valuable for creating highly selective pharmaceutical intermediates, particularly in oncology and CNS drug development. Recent studies highlight its potential in addressing challenges like blood-brain barrier penetration, a hot topic in neuropharmacology.

The compound's physicochemical properties, including its solubility profile and pKa values, are frequently investigated for formulation optimization. Analytical chemists often explore "CAS 1805208-70-1 HPLC methods" or "stability studies of fluoropyridine derivatives", indicating its importance in quality control. The difluoromethyl group contributes to enhanced lipophilicity, a property crucial for improving drug-like characteristics in lead compounds.

In material science, 4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid finds applications in designing advanced organic electronic materials. Its electron-withdrawing fluorine atoms make it suitable for developing n-type semiconductors and photoactive components. This aligns with the increasing interest in sustainable electronics and energy storage solutions, frequently searched topics in green chemistry forums.

The synthesis of CAS 1805208-70-1 typically involves multi-step fluorination protocols, with researchers constantly optimizing routes for better atom economy and yield improvement. Patent literature reveals innovative approaches to its production, addressing industrial needs for cost-effective scaling while maintaining high purity standards. Environmental considerations in fluorochemical manufacturing have also spurred interest in greener synthetic pathways for such compounds.

Market analysts note rising demand for 4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid in Asia-Pacific regions, particularly from contract research organizations and specialty chemical suppliers. The compound's niche applications in crop protection chemicals have gained attention amid global discussions on sustainable agriculture. Its structural features contribute to developing novel pesticide candidates with improved environmental profiles.

Quality specifications for CAS 1805208-70-1 typically emphasize high purity grades (>98%), with strict control over related substances and heavy metal content. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterization, topics frequently searched by quality assurance professionals. The compound's stability under various storage conditions remains an active area of investigation for supply chain optimization.

Future research directions for 4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid may explore its potential in bioconjugation chemistry and prodrug development, addressing current challenges in drug delivery. The compound's unique fluorine pattern offers opportunities in PET tracer design, connecting to the expanding field of molecular imaging. These applications position it as a valuable building block in next-generation diagnostic and therapeutic agents.